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Compound of Interest

Compound Name: Lawrencium

Cat. No.: B1195385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known isotopes of Lawrencium
(Lr), the final member of the actinide series. Due to its synthetic nature and the extreme

instability of its isotopes, the study of Lawrencium presents significant experimental

challenges. This document details the half-lives, decay modes, and experimental protocols for

the synthesis of these isotopes, offering valuable information for researchers in nuclear

physics, radiochemistry, and related fields.

Data Presentation: Isotopes of Lawrencium
The following table summarizes the known isotopes of Lawrencium, their respective half-lives,

and primary decay modes. This data is crucial for designing experiments and understanding

the nuclear properties of this transuranic element. Fourteen isotopes of Lawrencium have

been identified to date.[1][2]
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Isotope Half-life
Primary Decay
Mode(s)

Daughter
Isotope(s)

251Lr 24.4 ms α, SF 247Md, Various

252Lr 369 ms α (~98%), SF (~2%) 248Md, Various

253Lr 632 ms α (99%), SF (1.0%) 249Md, Various

253mLr 1.32 s α (88%), SF (12%) 249Md, Various

254Lr 13 s α, EC 250Md, 254No

255Lr 31 s α, β+ 251Md, 255No

256Lr 28 s α, EC 252Md, 256No

257Lr 0.65 s α, SF 253Md, Various

258Lr 3.9 s α, EC 254Md, 258No

259Lr 6.1 s α, EC 255Md, 259No

260Lr 3.0 min α, EC 256Md, 260No

261Lr 39 min SF, EC Various, 261No

262Lr ~4 h EC, SF 262No, Various

264Lr ~4.8 h SF Various

266Lr ~11 h SF Various

Experimental Protocols for Isotope Synthesis
The synthesis of Lawrencium isotopes is exclusively achieved in particle accelerators through

nuclear bombardment.[3] Only minuscule amounts of Lawrencium have ever been produced.

[4] The following sections detail the methodologies for the production of key Lawrencium
isotopes.

Discovery of Lawrencium (258Lr) - 1961
The first synthesis of Lawrencium was performed at the Lawrence Berkeley National

Laboratory in 1961 by Albert Ghiorso, Torbjørn Sikkeland, Almon Larsh, and Robert Latimer.[4]
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Target: A 3-milligram target consisting of a mixture of four californium isotopes (249Cf,

250Cf, 251Cf, and 252Cf).[4]

Projectile: Boron-10 (10B) and Boron-11 (11B) ions.[4]

Accelerator: Heavy Ion Linear Accelerator (HILAC).[4]

Methodology: The californium target was bombarded with a beam of boron ions. The

resulting atoms were collected and their decay products analyzed. The experimenters initially

reported the synthesis of 257Lr, but this was later corrected to 258Lr.[2] The produced

isotope was identified by detecting its alpha decay.[5]

Synthesis of Lawrencium-256 (256Lr)
Target: Californium-249 (249Cf).[1][6]

Projectile: Boron-11 (11B) ions.[1][6]

Reaction:249Cf + 11B → 256Lr + 4n

Methodology: A target of 249Cf is irradiated with a beam of 11B ions. The resulting 256Lr

isotopes are then separated and identified.

Synthesis of Lawrencium-260 (260Lr)
Lawrencium-260 is a commonly used isotope in chemical studies due to its relatively longer

half-life and ease of production.[6][7]

Target: Berkelium-249 (249Bk).[1][6]

Projectile: Oxygen-18 (18O) ions.[1][6]

Reaction:249Bk + 18O → 260Lr + α + 3n

Methodology: A target of 249Bk is bombarded with 18O ions. In a 1988 study to investigate

the aqueous chemistry of lawrencium, 23 alpha decays were measured for 260Lr, yielding a

half-life of 2.7 minutes.[5][7]
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Production of Lawrencium-266 (266Lr)
The most stable isotope, 266Lr, is not produced through direct bombardment but as a decay

product of heavier, synthetically produced elements.[8]

Origin:266Lr has been observed in the decay chain of Tennessine-294 (294Ts).

Methodology: The synthesis of 294Ts is achieved through the fusion of a calcium-48 (48Ca)

beam with a berkelium-249 (249Bk) target. The subsequent alpha decay chain of 294Ts

leads to the formation of 266Lr.

Visualizations of Synthesis and Decay
The following diagrams, generated using the DOT language, illustrate key processes in the

study of Lawrencium isotopes.
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Reactants

Nuclear Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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